3-n-Propylcyclobutane-1,1-dicarboxylic acid

• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: 3-propylcyclobutane-1,1-dicarboxylic acid
• InChI: InChI=1S/C9H14O4/c1-2-3-6-4-9(5-6,7(10)11)8(12)13/h6H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key: PWSKSHFYEQXIIB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC(C1)(C(=O)O)C(=O)O

Description

3-n-Propylcyclobutane-1,1-dicarboxylic acid is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-n-propylcyclobutane-1,1-dicarboxylic acid diethyl ester (100 g., 0.413 mol, prepared as described in Reference Example 2) in benzene (200 ml.) was treated with sodium hydroxide (320 g., 8.00 mol) in water (400 mol.) for 20 hours at room temperature. The reaction mixture was acidified with 6 N hydrochloric acid and extracted with diethyl ether (3×400 ml.). After concentration of the extracts under reduced pressure, the resulting crude solid was recrystallized from chloroform to give the title compound in quantitative yield, having the following physical characteristics: